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Compound of Interest

Compound Name: Sodium acetate trihydrate

Cat. No.: B147827 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Sodium Acetate
Trihydrate for Laboratory Use

Introduction
Sodium acetate trihydrate (CH₃COONa·3H₂O), the sodium salt of acetic acid, is a versatile

and widely utilized compound in scientific research and drug development.[1] It presents as a

colorless, crystalline solid that is highly soluble in water.[1][2] This technical guide provides a

comprehensive overview of the core physical and chemical properties of sodium acetate
trihydrate, complete with experimental protocols and safety information for its effective and

safe use in a laboratory setting.

Physical Properties
Sodium acetate trihydrate is a hygroscopic, crystalline solid that effloresces in warm, dry air.

[3] It is odorless or may have a faint acetic acid smell.[4] Key physical properties are

summarized in the table below.
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Property Value

IUPAC Name Sodium acetate trihydrate

Synonyms Sodium ethanoate trihydrate, Hot ice

CAS Number 6131-90-4

Chemical Formula CH₃COONa·3H₂O

Molar Mass 136.08 g/mol [1][2][4][5][6]

Appearance
White, deliquescent powder or colorless

crystals[2][4][7]

Density 1.45 g/cm³ (at 20 °C)[4][7][8]

Melting Point 58 °C (136 °F; 331 K)[2][4][7][9]

Boiling Point 122 °C (252 °F; 395 K) (decomposes)[4][7]

Flash Point >250 °C[8][9]

Auto-ignition Temperature 600 °C[10]

Crystal Structure Monoclinic[7][11][12][13][14]

Solubility
Sodium acetate trihydrate is highly soluble in water and moderately soluble in ethanol.[15]

Solvent Solubility Temperature

Water 32.9 g/100 mL -10 °C[4]

36.2 g/100 mL 0 °C[4]

46.4 g/100 mL 20 °C[4]

762 g/L 20 °C[16]

82 g/100 mL 50 °C[4]

Ethanol 5.3 g/100 mL[4][15]
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Chemical Properties
Sodium acetate trihydrate is the trihydrate sodium salt of acetic acid.[3][15] It is a stable

compound under normal conditions but is incompatible with strong oxidizing agents and

halogens.[9][15]

Property Value

pH 7.5 - 9.5 (5% solution at 25 °C)[10]

~8.9 (0.1 M aqueous solution)[15]

pKa 4.76 (for acetic acid)[4]

Latent Heat of Fusion ~264–289 kJ/kg[7]

Reactions
Buffer Solution: A solution of sodium acetate and acetic acid acts as a buffer, maintaining a

relatively constant pH. This is particularly useful in biochemical applications where reactions

are pH-dependent in a mildly acidic range (pH 4–6).

Ester Formation: It can be used to form an ester with an alkyl halide, such as bromoethane.

[7] CH₃COONa + BrCH₂CH₃ → CH₃COOCH₂CH₃ + NaBr

Decarboxylation: Under forcing conditions (pyrolysis in the presence of sodium hydroxide), it

undergoes decarboxylation to form methane.[7] CH₃COONa + NaOH → CH₄ + Na₂CO₃

Dehydration: Upon heating, it loses its water of crystallization and becomes anhydrous

sodium acetate.[9][17]

Experimental Protocols
A. Preparation of a Sodium Acetate Buffer (0.1 M, pH 5.2)
This protocol describes the preparation of a common laboratory buffer.

Materials:

Sodium acetate trihydrate (CH₃COONa·3H₂O)
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Glacial acetic acid (CH₃COOH)

Distilled or deionized water

Beaker

Graduated cylinder

pH meter

Magnetic stirrer and stir bar

Procedure:

Dissolve Sodium Acetate: Weigh 13.61 g of sodium acetate trihydrate and dissolve it in

approximately 800 mL of distilled water in a beaker.

Adjust pH: Place the beaker on a magnetic stirrer and add a stir bar. While monitoring with a

calibrated pH meter, slowly add glacial acetic acid until the pH of the solution reaches 5.2.

[18]

Final Volume: Carefully transfer the solution to a 1 L graduated cylinder and add distilled

water to bring the final volume to 1000 mL.

Sterilization (Optional): If required for biological applications, the buffer solution can be filter-

sterilized using a 0.22 µm filter.

B. Demonstration of Supersaturation and Crystallization
This experiment demonstrates the "hot ice" phenomenon, a result of the exothermic

crystallization of a supersaturated sodium acetate solution.[19]

Materials:

Sodium acetate trihydrate

Beaker or flask

Heat source (e.g., hot plate)
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Stirring rod

Procedure:

Melting: Gently heat sodium acetate trihydrate crystals in a clean beaker. The crystals will

melt in their own water of crystallization at approximately 58 °C.[7]

Creating a Supersaturated Solution: Continue heating until all the solid has dissolved,

forming a clear solution. If a crust forms, a very small amount of water can be added to

redissolve it.[19]

Cooling: Carefully cool the solution to room temperature. The solution is now supersaturated.

[7]

Initiating Crystallization: Induce crystallization by adding a small crystal of solid sodium
acetate trihydrate or by scratching the inside of the beaker with a glass rod.

Observation: Observe the rapid crystallization of the solution, which releases heat (an

exothermic process), causing the beaker to warm up.[7]

Key Experimental and Logical Workflows
Preparation of a Sodium Acetate Buffer

Buffer Preparation Workflow

Weigh Sodium Acetate
Trihydrate

Dissolve in
Distilled Water

Adjust pH with
Glacial Acetic Acid

Calibrate pH Meter

Adjust to
Final Volume

Store Buffer
Solution

Click to download full resolution via product page

Caption: Workflow for preparing a sodium acetate buffer solution.
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Supersaturation and Crystallization Cycle

Sodium Acetate Trihydrate Phase Cycle

Solid Sodium Acetate
Trihydrate (Crystals)

Liquid Solution
(Melted)

  Heat > 58°C

Supersaturated Solution
(Cooled Liquid)

  Cool to Room Temp.

  Induce Crystallization
(Exothermic Reaction)

Click to download full resolution via product page

Caption: The cycle of melting, supercooling, and crystallization.

Safety and Handling
While sodium acetate trihydrate is generally considered safe, proper laboratory practices

should always be followed.[6]

Handling: Use in a well-ventilated area.[20] Avoid creating dust.[21] Avoid contact with skin,

eyes, and clothing.[20][21] Wear appropriate personal protective equipment (PPE), including

safety goggles and gloves.[20][21]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[21] It is

hygroscopic and should be protected from moisture.[21]
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Incompatibilities: Avoid contact with strong oxidizing agents, acids, and halogens.[9][21]

First Aid:

Eyes: Rinse thoroughly with plenty of water for at least 15 minutes.[20]

Skin: Wash off with soap and plenty of water.[20]

Ingestion: Do not induce vomiting. Rinse mouth with water.[20]

Inhalation: Move the person into fresh air.[20]

In all cases of exposure or concern, seek medical attention.[20]

Applications in Research and Development
Sodium acetate trihydrate's properties make it valuable for a range of laboratory applications:

Buffer Preparation: As a component of buffer solutions, it is crucial for maintaining stable pH

in biochemical and molecular biology experiments, such as enzyme assays and nucleic acid

precipitation.[2][9][15]

Protein Crystallization: It is used as a precipitant in protein crystallization screens.[9][15]

Heating Applications: Its exothermic crystallization is utilized in reusable heating pads and for

controlled temperature experiments.[8]

Carbon Source: In biotechnology, it can serve as a carbon source for bacterial cultures.[7]

Organic Synthesis: It acts as a precursor for forming esters from alkyl halides.[7][9][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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